Cas no 84478-77-3 (BENZENE, 1-BROMO-5-FLUORO-2-METHOXY-4-NITRO-)

Benzene, 1-bromo-5-fluoro-2-methoxy-4-nitro-, is a halogenated aromatic compound featuring multiple functional groups, including bromo, fluoro, methoxy, and nitro substituents. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals, agrochemicals, and advanced materials. The presence of both electron-withdrawing (nitro, fluoro) and electron-donating (methoxy) groups enhances its reactivity in electrophilic and nucleophilic substitution reactions. The bromo and fluoro substituents further enable selective cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This compound’s well-defined regiochemistry and stability under controlled conditions make it suitable for precise synthetic applications, offering versatility in constructing complex molecular architectures.

BENZENE, 1-BROMO-5-FLUORO-2-METHOXY-4-NITRO- structure

84478-77-3 structure

Product Name:BENZENE, 1-BROMO-5-FLUORO-2-METHOXY-4-NITRO-

CAS No:84478-77-3

MF:C₇H₅BrFNO₃

MW:250.021904706955

CID:3368342

PubChem ID:13281433

Update Time:2025-06-09

BENZENE, 1-BROMO-5-FLUORO-2-METHOXY-4-NITRO- Chemical and Physical Properties

Names and Identifiers

- BENZENE, 1-BROMO-5-FLUORO-2-METHOXY-4-NITRO-
- DTXSID701272261
- SY393792
- CS-0456147
- F85758
- MFCD27975461
- 1-bromo-5-fluoro-2-methoxy-4-nitrobenzene
- 2-Bromo-4-fluoro-5-nitroanisole
- 4-bromo-2-fluoro-5-methoxynitrobenzene
- bromo-5-fluoro-2-methoxy-4-nitrobenzene
- SBKUWMSVXMRVFM-UHFFFAOYSA-N
- DB-201733
- 84478-77-3
- SCHEMBL10567265
- MDL： MFCD27975461
- Inchi： 1S/C7H5BrFNO3/c1-13-7-3-6(10(11)12)5(9)2-4(7)8/h2-3H,1H3
- InChI Key： SBKUWMSVXMRVFM-UHFFFAOYSA-N
- SMILES： BrC1=CC(=C(C=C1OC)[N+](=O)[O-])F

Computed Properties

Exact Mass: 248.94368g/mol
Monoisotopic Mass: 248.94368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 199
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 55Å²

BENZENE, 1-BROMO-5-FLUORO-2-METHOXY-4-NITRO- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013025636-250mg	2-Bromo-4-fluoro-5-nitroanisole	84478-77-3	97%	250mg	$494.40	2023-08-31
Alichem	A013025636-500mg	2-Bromo-4-fluoro-5-nitroanisole	84478-77-3	97%	500mg	$798.70	2023-08-31
Alichem	A013025636-1g	2-Bromo-4-fluoro-5-nitroanisole	84478-77-3	97%	1g	$1579.40	2023-08-31
Apollo Scientific	PC500265-250mg	2-Bromo-4-fluoro-5-nitroanisole	84478-77-3	95%	250mg	£105.00	2025-02-21
Apollo Scientific	PC500265-1g	2-Bromo-4-fluoro-5-nitroanisole	84478-77-3	95%	1g	£314.00	2025-02-21
Apollo Scientific	PC500265-5g	2-Bromo-4-fluoro-5-nitroanisole	84478-77-3	95%	5g	£935.00	2025-02-21
1PlusChem	1P00N38J-250mg	1-bromo-5-fluoro-2-methoxy-4-nitrobenzene	84478-77-3		250mg	$187.00	2024-04-21
1PlusChem	1P00N38J-1g	1-bromo-5-fluoro-2-methoxy-4-nitrobenzene	84478-77-3		1g	$501.00	2024-04-21
1PlusChem	1P00N38J-5g	1-bromo-5-fluoro-2-methoxy-4-nitrobenzene	84478-77-3		5g	$1418.00	2024-04-21
A2B Chem LLC	AK76483-250mg	2-Bromo-4-fluoro-5-nitroanisole	84478-77-3		250mg	$192.00	2024-04-19

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on BENZENE, 1-BROMO-5-FLUORO-2-METHOXY-4-NITRO-

Comprehensive Analysis of BENZENE, 1-BROMO-5-FLUORO-2-METHOXY-4-NITRO- (CAS No. 84478-77-3)

BENZENE, 1-BROMO-5-FLUORO-2-METHOXY-4-NITRO- (CAS No. 84478-77-3) is a halogenated aromatic compound with significant applications in organic synthesis and pharmaceutical research. This compound features a benzene ring substituted with bromo, fluoro, methoxy, and nitro functional groups, making it a versatile intermediate in the synthesis of complex molecules. Its unique structural properties have garnered attention in recent years, particularly in the fields of medicinal chemistry and material science.

The growing interest in halogenated benzene derivatives like 1-BROMO-5-FLUORO-2-METHOXY-4-NITROBENZENE is driven by their role in developing new drug candidates and agrochemicals. Researchers are increasingly exploring its potential in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in creating biologically active compounds. This aligns with the current trend of optimizing synthetic pathways for greener and more efficient chemical processes.

One of the most searched questions related to this compound is: "What are the applications of 1-BROMO-5-FLUORO-2-METHOXY-4-NITROBENZENE in drug discovery?" Studies indicate that its nitro and halogen groups serve as excellent handles for further functionalization, enabling the construction of heterocyclic scaffolds found in many FDA-approved drugs. Additionally, its electron-withdrawing properties make it valuable in designing fluorescence probes and organic semiconductors, addressing the rising demand for advanced materials in optoelectronics.

From an environmental perspective, the synthesis and handling of BENZENE, 1-BROMO-5-FLUORO-2-METHOXY-4-NITRO- are subjects of ongoing research to minimize ecological impact. Innovations in catalytic methods and solvent-free reactions are being explored to enhance its sustainability. This resonates with the broader industry shift toward green chemistry, a topic frequently searched by professionals seeking eco-friendly alternatives.

In analytical chemistry, CAS No. 84478-77-3 is often characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and stability, critical for its use in high-value applications. The compound’s spectral data and structural elucidation are commonly requested in academic and industrial databases, reflecting its importance in quality control.

Future research directions for 1-BROMO-5-FLUORO-2-METHOXY-4-NITROBENZENE may focus on its integration into nanotechnology and bioconjugation strategies. As the scientific community prioritizes multifunctional compounds, this benzene derivative stands out for its adaptability. Its role in emerging fields like targeted drug delivery and molecular imaging further underscores its relevance in modern science.